Cas no 2287299-96-9 (2-(4-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol)

• Product Name: 2-(4-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol
• CAS No: 2287299-96-9
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 6191313
• PubChem ID: 165737908
• Update Time: 2025-06-29

2-(4-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol
• 2287299-96-9
• EN300-6750230

• Inchi： 1S/C8H10N4O/c9-6-2-1-3-7-8(6)10-11-12(7)4-5-13/h1-3,13H,4-5,9H2
• InChI Key： DCNSNOJLQOZUCQ-UHFFFAOYSA-N
• SMILES： OCCN1C2C=CC=C(C=2N=N1)N

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77Ų

Additional information on 2-(4-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol

Introduction to 2-(4-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No: 2287299-96-9)

2-(4-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol is a versatile compound with the CAS registry number 2287299-96-9. This compound belongs to the class of benzotriazole derivatives, which have gained significant attention in various fields due to their unique chemical properties and wide-ranging applications. The structure of this compound consists of a benzotriazole ring substituted with an amino group at the 4-position and a hydroxymethyl group at the 1-position, making it a valuable intermediate in organic synthesis.

The synthesis of benzotriazole derivatives has been extensively studied in recent years, driven by their potential applications in materials science, pharmaceuticals, and agrochemicals. One of the key advancements in this area involves the development of efficient and sustainable methods for synthesizing benzotriazoles. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance the yield and purity of these compounds while minimizing environmental impact.

One notable application of benzotriazole derivatives is in the field of polymer science. These compounds are often used as stabilizers due to their ability to inhibit free radical reactions and UV-induced degradation in polymers. Recent studies have demonstrated that benzotriazoles can be incorporated into biodegradable polymers, offering a sustainable solution for protecting materials from environmental stressors without compromising eco-friendliness.

In the pharmaceutical industry, benzotriazole derivatives have shown promise as potential drug candidates. For example, certain derivatives have exhibited anti-inflammatory and antioxidant properties, making them attractive for therapeutic applications. The compound 2-(4-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol itself has been investigated for its ability to act as a chelating agent, which could be useful in treating metal poisoning or designing contrast agents for medical imaging.

Another emerging area of research involving benzotriazole derivatives is their application in agrochemicals. These compounds have been studied for their potential as fungicides or plant growth regulators. Recent findings suggest that certain benzotriazole derivatives can enhance plant resistance to pathogens by modulating phytohormone signaling pathways.

From a toxicological perspective, understanding the safety profile of benzotriazole derivatives is crucial for their widespread use. Studies conducted on benzotriazoles have indicated that they generally exhibit low acute toxicity; however, chronic exposure effects require further investigation. Regulatory agencies continue to monitor the use of these compounds to ensure compliance with safety standards.

In conclusion, 2-(4-amino-1H-1,2,3-benzotriazol-1-y l)ethan -1 -ol (CAS No: 2287 299 -96 -9) stands out as a significant compound within the realm of benzotriazole chemistry. Its unique structure and diverse applications underscore its importance across multiple industries. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in modern chemical science.